2,2’-Dibenzothiazoyl Disulfide

• CAS No.: 120-78-5
• Product Name: 2,2’-Dibenzothiazoyl Disulfide
• Molecular Formula: C14H8N2S4
• Molecular Weight: 332.5 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-yldisulfanyl)-1,3-benzothiazole
• Standard InChI: InChI=1S/C14H8N2S4/c1-3-7-11-9(5-1)15-13(17-11)19-20-14-16-10-6-2-4-8-12(10)18-14/h1-8H
• Standard InChIKey: AFZSMODLJJCVPP-UHFFFAOYSA-N
• Impurities: Impurities found in product: oil, sodium chloride, mercaptobenzothiazole, water, petroleum ether extractables
• SMILES: C1=CC=C2C(=C1)N=C(S2)SSC3=NC4=CC=CC=C4S3
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SSC3=NC4=CC=CC=C4S3
• Colorform: PALE YELLOW NEEDLES FROM BENZENE; FREE-FLOWING POWDER; Cream to off-white powder or pellets
• Density: 1.54 (NTP, 1992); 1.50; Density (at 20 °C): 1.5 g/cm³
• Flash Point: 518 °F (NTP, 1992); 257 °C
• Melting Point: 334 °F (NTP, 1992); 180.0 °C; 180 °C
• Physical Description: 2,2'-dithiobisbenzothiazole is a cream to light yellow powder. (NTP, 1992); DryPowder; DryPowder, PelletsLargeCrystals; OtherSolid; PelletsLargeCrystals; YELLOW POWDER WITH CHARACTERISTIC ODOUR.
• Description: 2,2'-dithiobisbenzothiazole is a cream to light yellow powder. (NTP, 1992); Dibenzothiazol-2-yl disulfide is an organic disulfide resulting from the formal oxidative coupling of the thiol groups of two molecules of 1,3-benzothiazole-2-thiol. It is used as an accelerator in the rubber industry. It has a role as an allergen. It is an organic disulfide and a member of benzothiazoles. It derives from a 1,3-benzothiazole-2-thiol.; 2,2'-Dibenzothiazyl disulfide is an accelerator used in the processing process for natural and synthetic rubber and plastic regeneration. It is also a known allergen and dermatological sensitizer. Sensitivity to 2,2'-Dibenzothiazyl disulfide may be identified with a clinical patch test.
• Solubility: less than 0.1 mg/mL at 70° F (NTP, 1992); 3.01e-05 M; INSOLUBLE IN WATER; AT 25 °C LESS THAN 0.5 G/100 ML ACETONE OR BENZENE, 0.2 G/100 ML CARBON TETRACHLORIDE, 0.5 G/100 ML NAPHTHA, 0.2 G/100 ML ALCOHOL, 0.2 G/100 ML ETHER; SOMEWHAT MORE SOL IN CHLOROFORM THAN CARBON TETRACHLORIDE; In water, <10mg/L; Solubility in water: very poo
• Synonyms: 2,2’-Dithiobisbenzothiazole, 1,2-Bis(2-benzothiazolyl) disulfide; 2,2’-Benzothiazolyl disulfide; 2,2’-Benzothiazyl disulfide; 2,2’-Dibenzothiazole disulfide; 2,2’-Dibenzothiazolyl disulfide; 2,2’-Dithiobis[benzothiazole]; 2-Benzothiazolyl disulfide
• PubChem Compound: 8447
• Last Modified: Nov 11 2021